Cas no 53315-94-9 (3-Ethyl-3-methylpentane-2,4-dione)

• Product Name: 3-Ethyl-3-methylpentane-2,4-dione
• CAS No: 53315-94-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2830704
• PubChem ID: 50917307
• Update Time: 2025-04-21

3-Ethyl-3-methylpentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13051348
• 2,4-Pentanedione, 3-ethyl-3-methyl-
• 3-Ethyl-3-methylpentane-2,4-dione
• DTXSID70678977
• 53315-94-9

• Inchi： 1S/C8H14O2/c1-5-8(4,6(2)9)7(3)10/h5H2,1-4H3
• InChI Key： CVNUFLRCQSSONK-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)(C)CC

Computed Properties

• Exact Mass: 142.099379685Da
• Monoisotopic Mass: 142.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.1Ų